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Cat. No.: B15472086

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential high-temperature
applications of Rhodium-Zirconium (Rh-Zr) alloys, drawing upon existing research on related
platinum-rhodium and platinum-rhodium-zirconium systems. The inclusion of zirconium in
rhodium-based alloys is anticipated to enhance mechanical properties and oxidation resistance
at elevated temperatures, making them suitable for demanding environments.

High-Temperature Mechanical Properties

The addition of zirconium to rhodium is expected to improve its high-temperature strength
through solid solution strengthening and potentially the formation of strengthening precipitates.
While specific data for binary Rh-Zr alloys is limited in the public domain, studies on similar
platinum-rhodium alloys with zirconium additions provide valuable insights into the expected
mechanical behavior.

Data Presentation: Mechanical Properties of Rhodium-
Containing Alloys at High Temperatures

The following tables summarize the mechanical properties of related alloy systems at elevated
temperatures. This data serves as a proxy for estimating the performance of Rh-Zr alloys.
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Table 1: Tensile Strength and Elongation of Platinum-Rhodium Alloys at Various Temperatures

Alloy

. Temperature Tensile .
Composition Stress (MPa) Elongation (%)
(°C) Strength (MPa)

(wt. %)

Increases with Varies with Rh
Pt-7%Rh 1100-1500 2-20

Rh content content

and decreases and slightly
Pt-10%Rh 1100-1500 2-20 _ _

with increases

increasing with temperature.
Pt-20%Rh 1100-1500 2-20

temperature.[1] [1]
Pt-40%Rh 1100-1500 2-20

Note: Specific tensile strength values were not provided in the source material, but the trend is

indicated.[1]

Table 2: Influence of Zirconium on Room Temperature Ultimate Tensile Strength (UTS) of a Pt-

10Rh Alloy

Alloy Composition

Room Temperature UTS

Pt-10Rh

Baseline

Pt-10Rh-0.5Zr

Significantly Improved|[2]

Table 3: Creep Rate and Stress Rupture Time of Platinum-Rhodium Alloys at High

Temperatures

Alloy Property

Effect of Increasing
Rhodium Content

Temperature Range (°C)

Creep Rate Decreases|3] 1500-1700
Stress Rupture Time Increases|3] 1500-1700
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High-Temperature Oxidation Resistance

Rhodium itself is a noble metal with good resistance to oxidation. The addition of zirconium, a
reactive element that forms a stable and protective oxide layer (zirconia, ZrOz), is expected to
further enhance the oxidation resistance of the alloy at high temperatures.

Data Presentation: High-Temperature Oxidation
Behavior

The following table outlines the expected effects and available data on the oxidation of
rhodium-containing alloys with zirconium additions.

Table 4: Oxidation Behavior of Rhodium-Containing Alloys with Zirconium

Alloy System Temperature Range (°C) Key Findings

Zirconium and yttrium oxide

particles (ZrOz, Y20s3) form.
Pt-10Rh-Zr(Y) 1400-1600 o .

Oxidation weight loss conforms

to the Arrhenius equation.[2]

Experimental Protocols

The following are detailed methodologies for key experiments to characterize the high-
temperature properties of Rh-Zr alloys, based on established protocols for similar materials.

Protocol 1: High-Temperature Tensile Testing

Objective: To determine the tensile strength and elongation of Rh-Zr alloys at elevated
temperatures.

Apparatus:
o High-temperature universal testing machine (e.g., Mayes MK2 TC/10)[1]
o High-temperature furnace with inert atmosphere capability

o Extensometer for high-temperature applications
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Procedure:

e Specimen Preparation: Prepare standardized tensile specimens from the Rh-Zr alloy
according to ASTM standards (e.g., ES/E8M).

o Test Setup:
o Mount the specimen in the grips of the universal testing machine.
o Position the furnace around the specimen.
o Attach the high-temperature extensometer to the specimen’s gauge section.

e Heating: Heat the specimen to the desired test temperature (e.g., 1100-1500°C) in an inert
atmosphere (e.g., argon) to prevent oxidation during the test. Allow the temperature to
stabilize.

o Tensile Test: Apply a constant strain rate to the specimen until fracture. Record the load and
displacement data throughout the test.

o Data Analysis:
o Calculate the tensile strength from the maximum load achieved.
o Determine the elongation from the change in gauge length after fracture.

o Plot the stress-strain curve to determine other mechanical properties like the modulus of
elasticity.

Protocol 2: High-Temperature Creep Testing

Objective: To evaluate the long-term deformation behavior (creep) of Rh-Zr alloys under
constant stress at high temperatures.

Apparatus:
e Creep testing machine with a constant load mechanism

» High-temperature furnace with precise temperature control
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» High-temperature extensometer or dial gauge
Procedure:
e Specimen Preparation: Prepare standardized creep specimens from the Rh-Zr alloy.
e Test Setup:
o Mount the specimen in the creep testing machine.
o Enclose the specimen within the high-temperature furnace.
o Attach the extensometer to monitor strain.
o Heating: Heat the specimen to the target temperature and allow it to stabilize.
» Load Application: Apply the predetermined constant load to the specimen.

o Data Collection: Record the strain (elongation) as a function of time. The test can be run for
a set duration or until rupture.

e Data Analysis:
o Plot the creep strain versus time to generate the creep curve.
o Determine the steady-state creep rate from the linear portion of the curve.

o If the test is run to failure, determine the time to rupture.

Protocol 3: High-Temperature Oxidation Testing

Objective: To assess the oxidation resistance of Rh-Zr alloys in an oxidizing atmosphere at
elevated temperatures.

Apparatus:
» High-temperature tube furnace

o Thermogravimetric Analyzer (TGA)
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e Analytical balance

e Characterization equipment: Scanning Electron Microscope (SEM) with Energy Dispersive
X-ray Spectroscopy (EDS), X-ray Diffractometer (XRD)

Procedure:

e Specimen Preparation: Cut and polish small coupons of the Rh-Zr alloy to a consistent
surface finish. Clean the specimens ultrasonically in acetone and ethanol.

« Initial Measurement: Measure the initial dimensions and weigh the specimens accurately.
o Oxidation Exposure:
o Place the specimens in an alumina crucible.

o Heat the furnace to the desired oxidation temperature (e.g., 1000-1600°C) in air or a
controlled oxygen atmosphere.

o Expose the specimens for a predetermined duration (e.g., 1 to 100 hours). For kinetic
studies, multiple specimens can be removed at different time intervals.

o Post-Exposure Analysis:
o Cool the specimens to room temperature.
o Weigh the oxidized specimens to determine the weight gain due to oxidation.

o Microstructural Analysis: Use SEM to examine the surface morphology of the oxide scale.
Analyze the cross-section to measure the oxide layer thickness and examine the
oxide/metal interface.

o Compositional Analysis: Use EDS to determine the elemental composition of the oxide
scale and the underlying alloy. Use XRD to identify the phases present in the oxide scale
(e.g., ZrO2, Rh20s3).

Visualizations
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Experimental Workflow for High-Temperature Alloy
Characterization
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Caption: Workflow for mechanical and oxidation testing of Rh-Zr alloys.
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Caption: Zirconium enhances the oxidation resistance of Rhodium alloys.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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